Cas no 2172375-51-6 (1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172375-51-6
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6323920
• PubChem ID: 165819530
• Update Time: 2025-05-20

1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• 2172375-51-6
• 1-[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-methylazetidine-3-carboxylic acid
• EN300-1523502

• Inchi： 1S/C27H23ClN2O5/c1-27(25(32)33)14-30(15-27)24(31)16-10-17(28)12-18(11-16)29-26(34)35-13-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-12,23H,13-15H2,1H3,(H,29,34)(H,32,33)
• InChI Key： IGZKOGQCHPURGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(N1CC(C(=O)O)(C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-Chloro-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic Acid (CAS No. 2172375-51-6)

1-3-Chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172375-51-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential applications in the development of novel therapeutic agents. The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to facilitate the controlled addition of amino acids.

The molecular formula of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid is C₂₈H₂₆ClN₂O₄, and its molecular weight is approximately 497.98 g/mol. The presence of the Fmoc group and the chloro-substituted benzoyl moiety imparts unique chemical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid has been driven by its potential as a building block for the development of drugs targeting specific biological pathways. For instance, research has shown that compounds with similar structures can exhibit potent inhibitory activity against enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid typically involves a multi-step process, starting with the protection of an amino group using the Fmoc protecting group. Subsequent steps include the formation of the azetidine ring and the introduction of the chloro-substituted benzoyl moiety. The precise control over these reactions is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

The biological activity of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid has been evaluated in various in vitro and in vivo models. Studies have demonstrated that this compound can effectively modulate key cellular processes, such as protein-protein interactions and signal transduction pathways. These findings have paved the way for further exploration of its therapeutic potential.

In addition to its potential as a drug candidate, 1-3-chloro-5-{[(9H-fluoren‐9‐yl)methoxycarbonyl]amino}benzoyl‐3‐methylazetidine‐3‐carboxylic acid has also been investigated for its use as a probe in biochemical assays. The presence of the Fmoc group allows for easy detection and quantification, making it a useful tool for studying protein interactions and enzymatic activities.

The stability and solubility properties of 1‐3‐chloro‐5‐{[(9H‐fluoren‐9‐yl)methoxycarbonyl]amino}benzoyl‐3‐methylazetidine‐3‐carboxylic acid are important considerations for its practical application. Researchers have optimized conditions to enhance its solubility in both aqueous and organic solvents, which is crucial for its use in biological assays and drug delivery systems.

In conclusion, 1‐3‐chloro‐5‐{[(9H‐fluoren‐9‐yl)methoxycarbonyl]amino}benzoyl‐3‐methylazetidine‐3‐carboxylic acid (CAS No. 2172375−51−6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents.